5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95%
Overview
Description
5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% (5-CFCPA) is a synthetic compound used for a variety of applications in scientific research. It is a versatile compound that can be used in a variety of experiments and studies, and it has been used to study the biochemical and physiological effects of various chemicals and drugs.
Scientific Research Applications
5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used in studies of the biochemical and physiological effects of various chemicals and drugs, as well as in studies of the mechanisms of action of these compounds. It has also been used in studies of the metabolism and toxicity of various compounds, as well as in studies of the pharmacokinetics of drugs. In addition, 5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% has been used in studies of the effects of environmental pollutants on human health.
Mechanism of Action
The mechanism of action of 5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% is not fully understood. However, it is known to interact with certain enzymes and receptors in the body, which can lead to changes in biochemical and physiological processes. For example, 5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% has been shown to interact with the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. In addition, 5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% has been shown to interact with certain receptors in the brain, which can lead to changes in behavior and cognition.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% have been studied in a variety of experimental models. In general, 5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% has been shown to have a variety of effects on the body, including changes in enzyme activity, changes in hormone levels, and changes in gene expression. In addition, 5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% has been shown to have effects on the immune system, including changes in cytokine production and changes in the expression of certain immune-related genes.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% in laboratory experiments are that it is a versatile compound that can be used in a variety of experiments and studies. In addition, 5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% is relatively inexpensive and easy to obtain. The main limitation of 5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% is that it is a synthetic compound and its effects may not be the same as those of naturally occurring compounds.
Future Directions
For the use of 5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% include further studies of its biochemical and physiological effects, as well as studies of its effects on other systems, such as the nervous system and the cardiovascular system. In addition, further studies of the mechanisms of action of 5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95%, as well as studies of its pharmacokinetics, are needed. Finally, further studies of the safety and toxicity of 5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% are needed in order to ensure its safe use in laboratory experiments.
Synthesis Methods
5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% can be synthesized by a number of different methods. The most commonly used method is the reaction between 3-carbamoyl-4-chlorophenyl acetic acid and 2-fluorobenzoic acid in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction yields 5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95% in a 95% yield. Other methods of synthesis, such as the reaction of chloroform and sodium hydroxide, have also been reported.
properties
IUPAC Name |
5-(3-carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClFNO3/c15-11-3-1-7(5-9(11)13(17)18)8-2-4-12(16)10(6-8)14(19)20/h1-6H,(H2,17,18)(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MANPMAHLCJLVDG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)C(=O)N)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClFNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20691590 |
Source
|
| Record name | 3'-Carbamoyl-4'-chloro-4-fluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20691590 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid | |
CAS RN |
1261934-84-2 |
Source
|
| Record name | 3'-Carbamoyl-4'-chloro-4-fluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20691590 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
